Cas no 721415-74-3 (5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 721415-74-3
• MF: C₁₄H₁₉N₃O₃S
• MW: 309.38396191597
• MDL: MFCD03949052
• CID: 843964
• PubChem ID: 2341190
• Update Time: 2025-11-06

5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-DIMETHOXY-PHENYL)-4-(3-METHOXY-PROPYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
• J-516152
• 721415-74-3
• EN300-04211
• 3-(3,4-dimethoxyphenyl)-4-(3-methoxypropyl)-1H-1,2,4-triazole-5-thione
• AKOS005198759
• SR-01000036541
• Z56860335
• SR-01000036541-1
• 5-(3,4-dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol
• G31709
• 5-(3,4-dimethoxyphenyl)-4-(3-methoxypropyl)-2H-1,2,4-triazole-3-thione
• 5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03949052
• Inchi： 1S/C14H19N3O3S/c1-18-8-4-7-17-13(15-16-14(17)21)10-5-6-11(19-2)12(9-10)20-3/h5-6,9H,4,7-8H2,1-3H3,(H,16,21)
• InChI Key： UORURPCJFMFMQP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=C(C=2)OC)OC)N1CCCOC

Computed Properties

• Exact Mass: 309.11471265g/mol
• Monoisotopic Mass: 309.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol (CAS: 721415-74-3)

The compound 5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol (CAS: 721415-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its triazole-thiol core and methoxy-substituted phenyl and propyl groups, exhibits promising biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological potential.

One of the key areas of investigation has been the compound's role as a modulator of enzymatic activity. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol acts as a potent inhibitor of certain kinases involved in inflammatory pathways. The study utilized molecular docking and kinetic assays to reveal its high binding affinity and selectivity, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent preclinical studies have highlighted the compound's anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol induces apoptosis in various cancer cell lines, including breast and colon cancer, through the activation of caspase-dependent pathways. The study also noted its synergistic effects when combined with conventional chemotherapeutic agents, indicating its potential as an adjunct therapy.

Another significant advancement has been the optimization of its synthetic route. A recent publication in Organic Process Research & Development (2023) described a scalable and cost-effective synthesis of 5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol, which improves yield and purity while reducing environmental impact. This development is crucial for facilitating large-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in translating these discoveries into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and in vivo studies. However, the growing body of research underscores the compound's potential as a versatile scaffold for drug development.

In conclusion, 5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol (CAS: 721415-74-3) represents a promising candidate for therapeutic development, with recent studies shedding light on its diverse biological activities and synthetic improvements. Continued research efforts are expected to further elucidate its pharmacological profile and pave the way for its application in treating various diseases.